Cas no 2228714-04-1 (2-bromo-4-(3-chloroprop-1-en-2-yl)-1-fluorobenzene)

• Product Name: 2-bromo-4-(3-chloroprop-1-en-2-yl)-1-fluorobenzene
• CAS No: 2228714-04-1
• MF: C₉H₇BrClF
• MW: 249.507284402847
• CID: 6109641
• PubChem ID: 165694977
• Update Time: 2025-05-21

2-bromo-4-(3-chloroprop-1-en-2-yl)-1-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-(3-chloroprop-1-en-2-yl)-1-fluorobenzene
• EN300-1905950
• 2228714-04-1

• Inchi： 1S/C9H7BrClF/c1-6(5-11)7-2-3-9(12)8(10)4-7/h2-4H,1,5H2
• InChI Key： AJTUKSZGNIMNTR-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(=C)CCl)F

Computed Properties

• Exact Mass: 247.94037g/mol
• Monoisotopic Mass: 247.94037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 0Ų

Additional information on 2-bromo-4-(3-chloroprop-1-en-2-yl)-1-fluorobenzene

Compound 2228714-04-1: 2-Bromo-4-(3-Chloroprop-1-en-2-yl)-1-fluorobenzene

The compound 2-bromo-4-(3-chloroprop-1-en-2-yl)-1-fluorobenzene, identified by the CAS number 2228714-04-1, is a highly specialized aromatic compound with significant applications in organic synthesis and materials science. This compound is characterized by its unique structure, which includes a bromine atom at the 2-position, a fluorine atom at the 1-position, and a chlorinated allyl group at the 4-position of the benzene ring. The presence of these substituents imparts distinct chemical properties, making it a valuable building block in various research and industrial contexts.

Recent studies have highlighted the importance of chloropropenyl-substituted aromatic compounds in drug discovery and agrochemical development. The bromine substituent in this compound serves as an excellent leaving group, facilitating nucleophilic aromatic substitution reactions. This property is particularly advantageous in synthesizing bioactive molecules with tailored pharmacokinetic profiles. For instance, researchers have utilized this compound as an intermediate in the synthesis of novel kinase inhibitors, demonstrating its potential in oncology drug development.

The fluorine atom at the para position further enhances the compound's reactivity and selectivity in various coupling reactions. Fluorine substitution is known to improve metabolic stability and bioavailability, making it a desirable feature in pharmaceutical compounds. Recent advancements in catalytic cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have enabled efficient synthesis of complex fluorinated aromatic systems using this compound as a precursor.

In terms of structural characterization, the compound exhibits a rigid planar geometry due to the aromaticity of the benzene ring. The allyl group at position 4 introduces steric hindrance and electronic effects that influence reactivity. Computational studies using density functional theory (DFT) have provided insights into the electronic distribution and reactivity patterns of this compound, aiding in its rational design for specific applications.

The synthesis of 2-bromo-4-(3-chloroprop-1-en-2-yl)-1-fluorobenzene typically involves multi-step processes starting from bromobenzene derivatives. Key steps include electrophilic substitution reactions to introduce the fluorine and chloropropenyl groups, followed by purification techniques such as column chromatography and recrystallization to ensure high purity. The optimization of reaction conditions has been a focus of recent research to improve yield and reduce environmental impact.

In terms of applications, this compound has found utility in the preparation of advanced materials such as organic light-emitting diodes (OLEDs) and polymer-based sensors. Its ability to undergo various functionalization reactions makes it versatile for integrating into larger molecular frameworks. For example, researchers have successfully incorporated this compound into conjugated polymers to enhance their electronic properties for optoelectronic devices.

Safety considerations are paramount when handling this compound due to its chemical reactivity. Proper ventilation, protective equipment, and adherence to standard laboratory practices are essential during synthesis and manipulation. Storage under inert conditions is recommended to prevent degradation or unwanted side reactions.

In conclusion, CAS No. 2228714-04-1, or 2-bromo-4-(3-chloropropenyl)-1-fluorobenzene, stands out as a critical intermediate in modern organic chemistry. Its unique structure and reactivity make it indispensable for advancing drug discovery, materials science, and chemical synthesis technologies. Continued research into its properties and applications will undoubtedly unlock new possibilities across diverse scientific domains.